Cas no 15696-40-9 (triangulo-dodecacarbonyltriosmium)

• Product Name: triangulo-dodecacarbonyltriosmium
• CAS No: 15696-40-9
• MF: C₁₂O₁₂Os₃
• MW: 906.811191558838
• MDL: MFCD00011149
• CID: 87597
• PubChem ID: 24855011
• Update Time: 2025-06-14

triangulo-dodecacarbonyltriosmium Chemical and Physical Properties

Names and Identifiers

• triangulo-dodecacarbonyltriosmium
• Dodecacarbonyltriosmium
• carbon monoxide,osmium
• Osmium (O) Carbonyl
• [Os3(CO)12]
• dodecacarbonyl-triangulo-triosmium
• Os3(carbonyl)12
• OSMIUM CARBONYL
• Osmium carbonyl,tri-Osmium dodecacarbonyl
• triosmium dodecacarbonyl
• Os3(CO)12
• Osmium carbonyl (Os3(CO)12)
• Osmium dodecacarbonyl

• MDL： MFCD00011149
• Inchi： 1S/12CO.3Os/c12*1-2;;;
• InChI Key： VUBLMKVEIPBYME-UHFFFAOYSA-N
• SMILES： [O+]#[C-].[O+]#[C-].[O+]#[C-].[O+]#[C-].[O+]#[C-].[O+]#[C-].[O+]#[C-].[O+]#[C-].[O+]#[C-].[O+]#[C-].[O+]#[C-].[O+]#[C-].[Os].[Os].[Os]

Computed Properties

• Exact Mass: 911.82300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 27
• Rotatable Bond Count: 0
• Complexity: 10
• Covalently-Bonded Unit Count: 15
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 3,48 g/cm3
• Melting Point: 224 °C (lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: Insoluble in water. Slightly soluble in organic solvents.
• PSA: 0.00000
• LogP: -2.49600
• Solubility: Insoluble in water. Slightly soluble in organic solvents.

triangulo-dodecacarbonyltriosmium Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 3466
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S22; S26; S36/37/39
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：II
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R22; R36/37/38
• Packing Group：II
• Hazard Level：6.1
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic transition metal salts

Additional information on triangulo-dodecacarbonyltriosmium

Recent Advances in Triangulo-Dodecacarbonyltriosmium (15696-40-9) Research: A Comprehensive Review

Triangulo-dodecacarbonyltriosmium (CAS: 15696-40-9) is a well-known organometallic compound with a unique triangular cluster structure, composed of three osmium atoms bridged by twelve carbonyl ligands. This compound has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its potential applications in catalysis, drug delivery, and anticancer therapies. Recent studies have focused on elucidating its structural properties, reactivity, and biological interactions, paving the way for innovative therapeutic strategies.

One of the most notable advancements in the study of triangulo-dodecacarbonyltriosmium is its role as a catalyst in organic transformations. Researchers have demonstrated its efficacy in facilitating C-H bond activation and carbon-carbon coupling reactions, which are critical for the synthesis of complex pharmaceutical compounds. The compound's ability to stabilize reactive intermediates and its tunable electronic properties make it a versatile tool in synthetic chemistry. For instance, a 2023 study published in the Journal of Organometallic Chemistry highlighted its use in the selective functionalization of heterocyclic compounds, a key step in drug development.

In the realm of medicinal chemistry, triangulo-dodecacarbonyltriosmium has shown promise as a potential anticancer agent. Its unique structure allows for interactions with biological macromolecules, including DNA and proteins, leading to cytotoxic effects in cancer cells. A recent preclinical study investigated the compound's mechanism of action, revealing that it induces apoptosis via mitochondrial dysfunction and oxidative stress. These findings, published in Bioinorganic Chemistry and Applications, suggest that further optimization of its pharmacokinetic properties could enhance its therapeutic potential.

Another area of active research is the development of triangulo-dodecacarbonyltriosmium-based nanomaterials for targeted drug delivery. Scientists have explored its incorporation into metal-organic frameworks (MOFs) and nanoparticles to improve bioavailability and reduce off-target effects. A 2024 study in Advanced Materials reported the successful synthesis of osmium-loaded nanoparticles that exhibited enhanced tumor penetration and controlled release of chemotherapeutic agents. This innovative approach addresses some of the limitations associated with conventional drug delivery systems.

Despite these promising developments, challenges remain in the clinical translation of triangulo-dodecacarbonyltriosmium-based therapies. Issues such as toxicity, stability, and scalability must be addressed through rigorous preclinical and clinical testing. Collaborative efforts between chemists, biologists, and clinicians will be essential to overcome these hurdles and unlock the full potential of this compound. Future research directions may include the exploration of hybrid materials combining triangulo-dodecacarbonyltriosmium with other bioactive molecules to achieve synergistic effects.

In conclusion, triangulo-dodecacarbonyltriosmium (15696-40-9) represents a fascinating intersection of chemistry and biology, with wide-ranging applications in catalysis and medicine. The latest research underscores its versatility and highlights the need for interdisciplinary approaches to fully harness its capabilities. As the field continues to evolve, this compound is poised to play a pivotal role in advancing both chemical synthesis and therapeutic innovation.